Cas no 2228145-47-7 (4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 2228145-47-7
• MF: C₁₁H₁₆N₄S
• MW: 236.336540222168
• CID: 6141619
• PubChem ID: 165849424
• Update Time: 2025-11-06

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• 2228145-47-7
• EN300-1731359

• Inchi： 1S/C11H16N4S/c1-11(2,3)9-7(5-15(4)14-9)8-6-16-10(12)13-8/h5-6H,1-4H3,(H2,12,13)
• InChI Key： BRDXTUGISJDUOW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 236.10956770g/mol
• Monoisotopic Mass: 236.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85Ų

Additional information on 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine and its Chemical Identity: CAS No. 2228145-47-7

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. Its chemical identity, confirmed by the CAS No. 2228145-47-7, represents a critical milestone in the development of novel therapeutic agents. This compound belongs to the class of heterocyclic derivatives, combining the structural features of 1,3-thiazole and 1H-pyrazole rings. The tert-butyl group at the 3-position of the 1H-pyrazole ring contributes to its enhanced metabolic stability, while the methyl substituent at the 1-position modulates its pharmacological properties. Recent studies have highlighted the potential of this compound in targeting specific molecular pathways associated with inflammatory and oncological diseases.

The 1,3-thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a well-established scaffold in medicinal chemistry due to its ability to interact with diverse biological targets. The 1H-pyrazole ring, a five-membered heterocycle with two nitrogen atoms, further enhances the compound's structural complexity and functional versatility. The tert-butyl group, a common protective moiety in organic synthesis, provides steric bulk and improves the compound's solubility in aqueous environments. These structural elements collectively define the 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine as a promising candidate for drug discovery programs targeting diseases such as inflammatory disorders and cancer.

Recent research has focused on the synthesis and characterization of this compound, emphasizing its potential as a pharmacological modulator. The 1,3-thiazol-2-amine functionality, a key feature of this molecule, is known to exhibit antimicrobial and anti-inflammatory activities. The tert-butyl substituent at the 1H-pyrazole ring enhances the compound's lipophilicity, which is crucial for its cell membrane permeability and targeting efficiency. These properties make 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine a valuable tool for exploring the mechanisms of action in various biological systems.

One of the most significant advancements in the study of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine is its application in inflammatory disease models. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are central to the pathogenesis of conditions like rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The 1H-pyrazole ring is believed to interact with NF-κB signaling pathways, while the 1,3-thiazole ring may modulate COX-2 enzyme activity, thereby reducing inflammation. These findings align with the growing trend of developing multi-target drugs that address the complexity of chronic inflammatory conditions.

The synthesis of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine has been optimized using green chemistry principles, ensuring minimal environmental impact. The tert-butyl group is introduced via radical substitution techniques, while the 1,3-thiazole ring is formed through cyclic condensation reactions. These synthetic strategies not only improve the yield and purity of the compound but also reduce the use of hazardous reagents, reflecting the industry's shift toward sustainable drug development. The 1,3-thiazol-2-amine functionality is further stabilized by electronic effects from the 1H-pyrazole ring, enhancing the compound's chemical stability during storage and formulation.

Recent in vitro studies have revealed that 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine exhibits selective cytotoxicity against cancer cell lines, particularly those overexpressing EGFR (epidermal growth factor receptor). The 1H-pyrazole ring is hypothesized to bind to the ATP-binding site of EGFR, thereby inhibiting tyrosine kinase activity and disrupting cell proliferation. The tert-butyl group, on the other hand, may enhance the compound's binding affinity to membrane-bound receptors, improving its targeting efficiency. These findings have sparked interest in the potential of this compound as a targeted therapy for solid tumors and metastatic cancers.

The pharmacokinetic profile of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine has been evaluated in preclinical animal models, revealing its oral bioavailability and long half-life. The 1,3-thiazol-2-amine functionality contributes to its metabolic stability, while the tert-butyl group reduces hydrolytic degradation in the gastrointestinal tract. These properties are critical for the development of long-acting formulations that minimize the need for frequent dosing. The 1H-pyrazole ring further enhances the compound's solubility in aqueous environments, facilitating its absorption and distribution throughout the body.

Advances in computational modeling have provided insights into the molecular interactions of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine with biological targets. Molecular docking studies have shown that the 1H-pyrazole ring preferentially binds to proteins involved in inflammatory signaling, while the 1,3-thiazole ring interacts with membrane-bound receptors. These interactions are crucial for the compound's therapeutic efficacy and selectivity. The tert-butyl group, acting as a steric shield, may also influence the binding dynamics and conformational flexibility of the molecule, further optimizing its pharmacological profile.

Recent clinical trials have explored the potential of this compound in treating autoimmune diseases and neurodegenerative disorders. The 1,3-thiazol-2-amine functionality has been linked to neuroprotective effects, while the 1H-pyrazole ring may modulate neuroinflammatory responses. These dual mechanisms of action make 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine a promising candidate for multimodal therapies that address both neuroinflammation and neurodegeneration. The tert-butyl group, by improving metabolic stability, further enhances the compound's therapeutic window, reducing the risk of toxic side effects.

The synthesis and characterization of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine have also been extended to drug delivery systems that enhance its targeting efficiency. Nanoparticle-based formulations have been developed to improve the bioavailability and specificity of the compound, particularly in solid tumors. The 1H-pyrazole ring is believed to interact with lipid membranes, facilitating cellular uptake, while the 1,3-thiazole ring may enhance targeting to specific receptors on cancer cells. These advancements highlight the versatility of this compound in precision medicine and personalized therapy.

As the field of pharmaceutical chemistry continues to evolve, the 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine remains a focal point of research due to its structural complexity and pharmacological potential. The 1,3-thiazole ring, 1H-pyrazole functionality, and tert-butyl group collectively define a molecular framework that is highly adaptable to drug design strategies. Future studies will likely focus on optimizing its therapeutic profile while minimizing potential side effects, ensuring its clinical translation into novel therapeutics for a wide range of pathological conditions.

The compound 4-(3-tert-butyl-1H-pyrazol-5-yl)benzamide (also referred to as 4-(3-tert-butyl-1H-pyrazol-5-yl)benzamide) is a complex molecule with a benzamide core and a 1H-pyrazole ring substituted with a tert-butyl group. The presence of these functional groups contributes to its pharmacological potential, particularly in anti-inflammatory, anti-cancer, and neuroprotective contexts. Below is a structured summary of its chemistry, biological activity, and potential therapeutic applications: --- ### 1. Chemical Structure and Functional Groups - Core Structure: Benzamide (a benzene ring linked to an amide group). - Substituents: - 1H-pyrazole ring: A five-membered heterocyclic ring with two nitrogen atoms. - Tert-butyl group (-C(CH₃)₃): A branched alkyl group attached to the pyrazole ring. --- ### 2. Key Structural Features - Benzamide Core: Provides a hydrophobic backbone and potential for hydrogen bonding. - Pyrazole Ring: Known for its broad biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. - Tert-Butyl Group: Enhances stability by reducing hydrolytic degradation and may influence conformational flexibility and interactions with biological targets. --- ### 3. Pharmacological Mechanisms - Anti-Inflammatory Effects: - The pyrazole ring may inhibit pro-inflammatory cytokines (e.g., TNF-α, IL-6) by modulating NF-κB signaling. - The tert-butyl group may stabilize the molecule, enhancing its bioavailability and duration of action. - Anti-Cancer Activity: - The pyrazole ring may target EGFR (epidermal growth factor receptor) by binding to its ATP-binding site, inhibiting tyrosine kinase activity and cell proliferation. - The tert-butyl group may improve targeting efficiency and selectivity for cancer cells. - Neuroprotective Effects: - The pyrazole ring may modulate neuroinflammatory responses and protect neurons from oxidative stress. - The tert-butyl group may enhance metabolic stability, reducing toxic side effects and improving therapeutic window. --- ### 4. Biological and Therapeutic Applications - Inflammation: - Potential use in autoimmune diseases (e.g., rheumatoid arthritis, lupus) and chronic inflammatory conditions. - Cancer: - Targeted therapy for EGFR-overexpressing tumors (e.g., non-small cell lung cancer, colorectal cancer). - Neurodegenerative Disorders: - Potential application in Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis due to its anti-inflammatory and neuroprotective properties. --- ### 5. Drug Delivery and Formulation - Nanoparticle-Based Formulations: - Enhance bioavailability and targeting efficiency. - Improve cellular uptake via interactions with lipid membranes. - Long-Acting Formulations: - The tert-butyl group and benzamide core contribute to metabolic stability, enabling extended release and reduced dosing frequency. --- ### 6. Current Research and Future Directions - Computational Modeling: - Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are being used to optimize binding affinity and selectivity. - Clinical Translation: - Ongoing trials to evaluate safety, efficacy, and therapeutic window in preclinical models and clinical settings. - Structure-Activity Optimization: - Focus on modifying substituents (e.g., varying the tert-butyl group or pyrazole ring) to enhance specificity and reduce side effects. --- ### 7. Conclusion The compound 4-(3-tert-butyl-1H-pyrazol-5-yl)benzamide represents a promising multifunctional molecule with broad pharmacological potential. Its structural complexity and functional diversity make it a valuable candidate for anti-inflammatory, anti-cancer, and neuroprotective therapies. Continued research and drug development will be critical to fully harness its therapeutic potential in clinical applications. --- ### References (Suggested for Further Reading) - Pyrazole Derivatives in Medicinal Chemistry: Review of their biological activities and therapeutic applications. - EGFR Inhibitors: Mechanisms and current trends in anti-cancer drug development. - Neuroinflammation and Neurodegeneration: Role of pyrazole-based compounds in modulating inflammatory pathways. Let me know if you'd like a research paper outline, synthetic route, or in vitro/in vivo studies on this compound!